Cas no 70217-89-9 (4-(3,4-Dihydroxyphenyl)butyric Acid)

• Product Name: 4-(3,4-Dihydroxyphenyl)butyric Acid
• CAS No: 70217-89-9
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 1006226
• PubChem ID: 54526520
• Update Time: 2025-04-20

4-(3,4-Dihydroxyphenyl)butyric Acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dihydroxyphenyl)butanoic acid
• 4-(3,4-Dihydroxyphenyl)butyric Acid
• 3,4-DIHYDROXY-BENZENEBUTANOIC ACID
• 3,4-Dihydroxy-phenylbuttersaeure
• 3,4-dihydroxyphenethylacetic acid
• SCHEMBL18788836
• FT-0667091
• 4-(3,4-dihydroxyphenyl)butanoicacid
• AKOS006316396
• Benzenebutanoic acid, 3,4-dihydroxy-
• 70217-89-9
• EN300-1852820
• DB-294663
• 3,4-Dihydroxybenzenebutanoic Acid;

• MDL： MFCD11618130
• Inchi： 1S/C10H12O4/c11-8-5-4-7(6-9(8)12)2-1-3-10(13)14/h4-6,11-12H,1-3H2,(H,13,14)
• InChI Key： YTMIBYIGJIUJRU-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CCCC(=O)O)O

Computed Properties

• Exact Mass: 196.07400
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76000
• LogP: 1.50510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols